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Compound of Interest

Compound Name: Dichloromethylvinylsilane

Cat. No.: B090890

Essential Safety and Handling Guide for
Dichloromethylvinylsilane

This guide provides critical safety protocols and logistical information for the handling and
disposal of Dichloromethylvinylsilane (CAS No. 124-70-9). As a highly flammable, corrosive,
and water-reactive liquid, stringent adherence to these procedures is mandatory to ensure the
safety of all laboratory personnel.[1][2][3] This document is intended for researchers, scientists,
and professionals in drug development who may work with this chemical.

Hazard Summary

Dichloromethylvinylsilane poses significant health and safety risks. It is classified as a highly
flammable liquid and vapor, which can cause severe skin burns and eye damage.[1][2] The
substance is also harmful if swallowed and toxic if inhaled.[2][4] A critical hazard is its violent
reaction with water, which can release toxic and corrosive hydrogen chloride gas.[1][2][5]
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Hazard Classification GHS Category Description
o Highly flammable liquid and
Flammable Liquids Category 2
vapor.[1][2][3]
) ] o Causes severe skin burns and
Skin Corrosion/Irritation Category 1B
eye damage.[1][2][3]
) Causes serious eye damage.
Serious Eye Damage Category 1 o
Acute Toxicity, Inhalation Category 3 Toxic if inhaled.[2][3]
Acute Toxicity, Oral Category 4 Harmful if swallowed.[2][3]

Reacts violently with water

Water-Reactivity - (EUHO014).[1][2]

Corrosive to the respiratory

Respiratory System -
tract (EUHO71).[2][4]

Personal Protective Equipment (PPE)

The use of appropriate PPE is the final and most critical barrier against exposure. The following
equipment is mandatory when handling Dichloromethylvinylsilane.
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PPE Category Item Specification

Tightly fitting safety goggles
are required.[4][6] A full-face
] Chemical Goggles & Face shield must be worn over the
Eye & Face Protection ) ]
Shield goggles to protect against
splashes.[2][7] Standard safety

glasses are not sufficient.

Neoprene or nitrile rubber
gloves are recommended.[6][8]
] ] ] Gloves must be inspected for
Hand Protection Chemical-Resistant Gloves ) )
integrity before each use and
replaced immediately if

contaminated.

A flame-resistant laboratory

coat must be worn over
Body Protection Flame-Resistant Lab Coat personal clothing, kept fully

buttoned to maximize skin

coverage.[8]

All work must be conducted in
a certified chemical fume hood.
In case of inadequate
ventilation or for emergency
situations, a NIOSH-approved
full-face respirator with a

Respiratory Protection Respirator combination organic
vapor/acid gas cartridge is
required.[8] For major spills or
unknown concentrations, a
self-contained breathing
apparatus (SCBA) should be
used.[1][8]

Chemical-resistant, closed-toe
Foot Protection Closed-Toe Shoes shoes are required to protect

against spills.
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Operational and Disposal Plans
Engineering Controls and Safe Handling

Proper facility design and handling procedures are essential to minimize risk.

« Ventilation: Always handle Dichloromethylvinylsilane inside a certified chemical fume hood
to control vapor exposure.[5] The ventilation system should be explosion-proof.[1]

o Emergency Equipment: Ensure that a safety shower and an eyewash station are
immediately accessible and in good working order.[1][6]

« Ignition Sources: Exclude all sources of ignition, including open flames, sparks, and hot
surfaces.[2][5] Use non-sparking tools and ground all containers and transfer equipment to
prevent static discharge.[5]

e Moisture Control: The chemical is highly sensitive to moisture.[1] Handle and store away
from water and humid air. Consider handling under an inert atmosphere (e.g., nitrogen or
argon).

e Hygiene: Do not eat, drink, or smoke in the work area.[5] Wash hands and exposed skin
thoroughly with soap and water after handling.[5]

Storage Plan

e Location: Store in a cool, dry, well-ventilated, and fire-resistant area.[1][5] A recommended
storage temperature is 2-8°C.[4][9]

o Containers: Keep containers tightly closed to prevent moisture contamination and vapor
release.[1][5]

e Segregation: Store locked up and away from incompatible materials such as water, strong
oxidizing agents, acids, bases, and alcohols.[1][5]

Spill Management Workflow

Immediate and correct response to a spill is critical to prevent injury and further contamination.
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Evacuate Immediate Area
Alert Personnel

:

Remove Ignition Sources
& Increase Ventilation

:

Don Full PPE:
- Full-face respirator (SCBA if large spill)
- Nitrile/Neoprene gloves (double)
- Flame-resistant lab coat
- Goggles & Face Shield

Contain Spill
with Dry, Non-Combustible Absorbent
(e.g., Sand, Dry Earth)

Carefully Collect Absorbed Material
into a Labeled, Sealable
Hazardous Waste Container

Decontaminate Spill Area
(use appropriate solvent, then soap & water)

Dispose of Waste Container
Following Hazardous Waste Protocol

Spill Managed

Click to download full resolution via product page

Caption: Logical workflow for managing a Dichloromethylvinylsilane spill.
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Disposal Plan

All Dichloromethylvinylsilane waste is considered hazardous and must be managed
accordingly.

» Prohibition: Under no circumstances should this chemical or its containers be disposed of in
the regular trash or poured down the drain.[1][10]

o Waste Collection: Collect all waste, including contaminated absorbents and disposable PPE,
in a designated, properly labeled, and sealed container made of compatible material.

o Labeling: Affix a hazardous waste tag to the container, clearly identifying the contents as
"Hazardous Waste: Dichloromethylvinylsilane" and listing all components if it is a mixture.
[10]

» Professional Disposal: Arrange for the collection and disposal of the waste through a certified
hazardous waste management company.[1] Ensure compliance with all local, regional, and
national regulations.[1]

Quantitative Data and First Aid
Phvsicochemical and

Property Value

Flash Point 3.4 °C (38.1 °F) - closed cup[4]
Boiling Point 92 °C (lit)[4][9]

Density 1.08 g/mL at 25 °C (lit.)[4][9]
Vapor Density >1 (vs air)[4][9]

AEGL-1 (60 min) 0.90 ppm([3]

AEGL-2 (60 min) Not established[3]

AEGL-3 (60 min) Not established[3]

AEGL: Acute Exposure Guideline Levels (EPA).

Level 1 is notable discomfort.
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First Aid Measures

Immediate medical attention is required for all exposures.[1] Provide the Safety Data Sheet to
responding medical personnel.

Exposure Route First Aid Procedure

Move victim to fresh air immediately. Keep at
) rest in a position comfortable for breathing. If not
Inhalation ) ) o o
breathing, give artificial respiration. Call a

POISON CENTER or doctor immediately.[1][2]

Immediately take off all contaminated clothing.
Rinse skin with plenty of water or shower for at
least 15 minutes. Call a POISON CENTER or
doctor immediately.[1][2]

Skin Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ) o )

do. Continue rinsing for at least 15 minutes. Call

a POISON CENTER or doctor immediately.[1][2]

Rinse mouth with water. Do NOT induce
vomiting. Never give anything by mouth to an
unconscious person. Call a POISON CENTER

or doctor immediately.[1]

Ingestion

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling
Dichloromethylvinylsilane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b090890#personal-protective-equipment-for-handling-
dichloromethylvinylsilane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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